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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Chlorourea (Cl-NH-CO-NH₂) is a chlorinated derivative of urea that serves as a key

intermediate in various chemical reactions, most notably in the chlorination of urea in water

treatment processes. Its reactive nature makes it a subject of interest in studies related to

disinfection byproducts, organic synthesis, and as a potential reagent. This technical guide

provides a comprehensive overview of the core physicochemical properties of N-chlorourea,

including its synthesis, stability, reactivity, and spectroscopic characteristics. The information is

presented to be a valuable resource for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The following tables summarize the known quantitative data for N-chlorourea and its related

compound, N,N'-dichlorourea. Due to the reactive and often transient nature of N-chlorourea,

some physical properties like a precise melting or boiling point of the isolated compound are

not well-documented in publicly available literature.

Table 1: General Physicochemical Properties of N-Chlorourea
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Property Value Source

Molecular Formula CH₃ClN₂O [1][2][3]

Molecular Weight 94.50 g/mol [1]

Appearance
Can be isolated as a solid or

oil.
[4]

pKa 9.7 ± 1.1

Table 2: Physicochemical Properties of N,N'-Dichlorourea

Property Value Source

pKa 5.1 ± 1.4

Synthesis and Experimental Protocols
Synthesis of N-Chlorourea
The synthesis of N-chlorourea is primarily achieved through the controlled chlorination of urea.

It is the initial and rate-limiting step in the multi-step chlorination of urea.[5][6]

Experimental Protocol: Synthesis and Isolation of N-Chlorourea

This protocol is based on methods described for the synthesis of monochlorourea in a non-

aqueous medium to facilitate its isolation.[4]

Materials:

Urea

tert-Butyl hypochlorite (t-BuOCl)

Methanol (anhydrous)

Rotary evaporator
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Standard laboratory glassware

Procedure:

Dissolve a known quantity of urea in anhydrous methanol in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of tert-butyl hypochlorite to the cooled urea solution

with constant stirring. The reaction should be carried out in a fume hood due to the

volatility and reactivity of t-BuOCl.

After the addition is complete, allow the reaction mixture to stir for an additional 1-2 hours

at a low temperature.

Remove the solvent (methanol) and any volatile byproducts under reduced pressure using

a rotary evaporator. The temperature of the water bath should be kept low to prevent

decomposition of the product.

The resulting product, N-chlorourea, can be obtained as a solid or an oil.[4]

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

tert-Butyl hypochlorite is a strong oxidizing agent and should be handled with care.

Spectrophotometric Determination of N-Chlorourea
Concentration
The concentration of N-chlorourea in aqueous solutions can be determined

spectrophotometrically.

Experimental Protocol: UV-Vis Spectrophotometry
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Instrumentation:

UV-Vis Spectrophotometer

Procedure:

Prepare a series of standard solutions of N-chlorourea of known concentrations in a

suitable buffer (e.g., phosphate buffer at a specific pH).

Measure the absorbance of the standard solutions at a wavelength of 245 nm.

Construct a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the unknown sample at 245 nm.

Determine the concentration of N-chlorourea in the sample using the calibration curve.

Reactivity and Stability
N-chlorourea is a reactive molecule that can undergo further chlorination, hydrolysis, and

decomposition.

Further Chlorination: N-chlorourea can react further with chlorine to form di-, tri-, and

eventually tetrachlorourea.[5][6]

Hydrolysis and Decomposition: In aqueous solutions, N-chlorourea can hydrolyze. The

decomposition of N-chlorourea can be accelerated by factors such as UV irradiation.[7][8]

Under UV254 irradiation, approximately 92% of N-chlorourea degrades, with ammonia and

nitrate being the primary nitrogen-containing products.[7][8] The stability of N-chlorourea in

aqueous solutions is also pH-dependent.

Signaling Pathways and Logical Relationships
The chlorination of urea to form nitrogen trichloride involves a multi-step pathway where N-

chlorourea is the initial product. The subsequent reactions are complex and pH-dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.guidechem.com/encyclopedia/urea-chloro--dic627508.html
https://www.molport.com/shop/compound/Molport-001-781-676
https://patents.google.com/patent/US8420012B2/en
https://patents.google.com/patent/US8420012B2/en
https://pubs.acs.org/doi/abs/10.1021/es102423u
https://pubmed.ncbi.nlm.nih.gov/20964367/
https://www.researchgate.net/publication/348497789_Photolysis_of_N-chlorourea_and_its_effect_on_urea_removal_in_a_combined_pre-chlorination_and_UV254_process
https://pubmed.ncbi.nlm.nih.gov/33485223/
https://pubmed.ncbi.nlm.nih.gov/33485223/
https://www.benchchem.com/product/b8728648#physicochemical-properties-of-n-chlorourea
https://www.benchchem.com/product/b8728648#physicochemical-properties-of-n-chlorourea
https://www.benchchem.com/product/b8728648#physicochemical-properties-of-n-chlorourea
https://www.benchchem.com/product/b8728648#physicochemical-properties-of-n-chlorourea
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8728648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8728648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

